Cas no 1448057-97-3 (N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide)

• Product Name: N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide
• CAS No: 1448057-97-3
• MF: C₂₀H₂₇N₃O₄S
• MW: 405.511083841324
• CID: 6014301
• PubChem ID: 71803730
• Update Time: 2025-05-18

N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide
• N-[4-[[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]sulfamoyl]-3-methylphenyl]propanamide
• 1448057-97-3
• F6414-1820
• AKOS024555769
• N-(4-(N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)sulfamoyl)-3-methylphenyl)propionamide
• N-[4-({2-[4-(DIMETHYLAMINO)PHENYL]-2-HYDROXYETHYL}SULFAMOYL)-3-METHYLPHENYL]PROPANAMIDE

• Inchi： 1S/C20H27N3O4S/c1-5-20(25)22-16-8-11-19(14(2)12-16)28(26,27)21-13-18(24)15-6-9-17(10-7-15)23(3)4/h6-12,18,21,24H,5,13H2,1-4H3,(H,22,25)
• InChI Key： GAULIZABSQDEHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(CC)=O)(NCC(C1C=CC(=CC=1)N(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 405.17222752g/mol
• Monoisotopic Mass: 405.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide

N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide: A Comprehensive Overview

The compound with CAS No. 1448057-97-3, known as N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure, which incorporates a sulfonamide group, a dimethylamino substituent, and a hydroxyl group, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The presence of the dimethylamino group in this compound suggests potential bioisosteric properties, which could enhance its ability to interact with target proteins. Additionally, the hydroxyl group may play a role in hydrogen bonding, further influencing the compound's pharmacokinetic profile.

One of the most intriguing aspects of this compound is its structural versatility. The 3-methylphenylpropanamide moiety provides a rigid framework that could facilitate interactions with specific binding sites on target molecules. This structural feature has been leveraged in recent research to design analogs with improved potency and selectivity. For instance, researchers have explored the substitution patterns at the phenyl ring to optimize the compound's binding affinity for certain therapeutic targets.

The synthesis of N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the sulfonamide bond, which is critical for maintaining the compound's stability and bioavailability. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and production time.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, making it a potential candidate for anti-cancer therapies. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases. These findings underscore the compound's versatility and its potential to address unmet medical needs.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed key interactions between the compound and its target proteins, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been employed to predict the compound's electronic properties, which are crucial for understanding its reactivity and stability.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-toxicity of N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide. These studies are essential for ensuring that any future applications of this compound are sustainable and environmentally friendly.

In conclusion, N-4-({2-4-(dimethylamino)phenyl-2-hydroxyethyl}sulfamoyl)-3-methylphenylpropanamide represents a cutting-edge chemical entity with immense potential in various fields of science and medicine. Its complex structure, combined with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable tool for addressing pressing challenges in drug discovery and development.